Cas no 864937-46-2 (2,5-dichloro-N-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-ylthiophene-3-carboxamide)

• Product Name: 2,5-dichloro-N-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-ylthiophene-3-carboxamide
• CAS No: 864937-46-2
• MF: C₁₆H₁₀Cl₂N₂O₃S₂
• MW: 413.298199176788
• CID: 6296637
• PubChem ID: 4256597
• Update Time: 2025-06-13

2,5-dichloro-N-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-ylthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-N-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-ylthiophene-3-carboxamide
• 2,5-dichloro-N-(4-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)thiazol-2-yl)thiophene-3-carboxamide
• AKOS001077417
• SR-01000011471-1
• SR-01000011471
• F1300-0414
• 864937-46-2
• CHEMBL4899546
• 2,5-dichloro-N-[4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-yl]thiophene-3-carboxamide

• Inchi： 1S/C16H10Cl2N2O3S2/c17-13-6-9(14(18)25-13)15(21)20-16-19-10(7-24-16)8-1-2-11-12(5-8)23-4-3-22-11/h1-2,5-7H,3-4H2,(H,19,20,21)
• InChI Key： MZZDJKSEWDDKMO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(S1)Cl)C(NC1=NC(=CS1)C1C=CC2=C(C=1)OCCO2)=O

Computed Properties

• Exact Mass: 411.9509899g/mol
• Monoisotopic Mass: 411.9509899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 117Ų

Additional information on 2,5-dichloro-N-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-ylthiophene-3-carboxamide

Recent Advances in the Study of 2,5-dichloro-N-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-ylthiophene-3-carboxamide (CAS: 864937-46-2)

The compound 2,5-dichloro-N-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-ylthiophene-3-carboxamide (CAS: 864937-46-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the compound's unique structural features, which include a thiazole ring and a benzodioxin moiety. These structural elements are believed to contribute to its high binding affinity for specific biological targets, particularly in the context of inflammatory and oncological pathways. Researchers have employed advanced computational modeling techniques to elucidate the compound's interaction with key enzymes and receptors, providing valuable insights into its mechanism of action.

In vitro and in vivo studies have demonstrated promising results for 2,5-dichloro-N-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-ylthiophene-3-carboxamide. For instance, the compound has shown potent inhibitory effects on certain kinases involved in cell proliferation and inflammation. These findings suggest its potential as a lead compound for the development of novel therapeutics targeting conditions such as rheumatoid arthritis and certain types of cancer.

One of the key challenges in the development of this compound is its pharmacokinetic profile. Recent research has focused on optimizing its bioavailability and metabolic stability through structural modifications. Several derivatives have been synthesized and evaluated, with some showing improved efficacy and reduced toxicity in preclinical models. These advancements are critical for the compound's transition from the laboratory to clinical trials.

In addition to its therapeutic potential, 2,5-dichloro-N-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-ylthiophene-3-carboxamide has also been explored as a tool compound in chemical biology. Its ability to selectively modulate specific biological pathways makes it a valuable asset for studying disease mechanisms and identifying new drug targets. Collaborative efforts between academia and industry are expected to further accelerate the translation of these findings into practical applications.

In conclusion, the compound 2,5-dichloro-N-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-ylthiophene-3-carboxamide (CAS: 864937-46-2) represents a promising candidate for drug development and biological research. Continued investigation into its properties and mechanisms will be essential for unlocking its full potential in the treatment of various diseases.